2-{[4-ethyl-5-(2-furyl)-4H-1,2,4-triazol-3-yl]thio}-N-[3-(trifluoromethyl)phenyl]acetamide

• IUPAC Name: 2-[[4-ethyl-5-(furan-2-yl)-1,2,4-triazol-3-yl]sulfanyl]-N-[3-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C17H15F3N4O2S/c1-2-24-15(13-7-4-8-26-13)22-23-16(24)27-10-14(25)21-12-6-3-5-11(9-12)17(18,19)20/h3-9H,2,10H2,1H3,(H,21,25)
• InChI Key: RPLIRLMORIWRPD-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC(=O)NC2=CC=CC(=C2)C(F)(F)F)C3=CC=CO3
• Molecular Formula: C17H15F3N4O2S
• Molecular Weight: 396.4 g/mol
• CAS RN: 618412-78-5

Description

Synthesis Analysis

The synthesis of related compounds often involves multi-step chemical reactions, starting from basic aromatic or heteroaromatic compounds. For instance, compounds like 2-[4-Benzyl-5-(2-furyl)-4H-1,2,4-triazol-3-ylsulfanyl]acetamide were synthesized through reactions that form dimers via intermolecular hydrogen bonds, highlighting the importance of controlled reaction conditions and the choice of starting materials (Zareef et al., 2008).

Molecular Structure Analysis

The molecular structure of these compounds often features planar or nearly planar arrangements of the triazole and furyl components, which can significantly influence their chemical reactivity and interactions. For example, the phenyl ring can be inclined at various angles to the furyl–triazolsulfanyl–acetamide unit, affecting the molecule's overall shape and its hydrogen bonding capabilities (Zareef et al., 2008).

Chemical Reactions and Properties

These compounds can participate in various chemical reactions, including hydrogen bonding, which can lead to the formation of dimers and extended chains. Such interactions are crucial for understanding the compound's behavior in different environments and can influence its solubility, stability, and reactivity (Zareef et al., 2008).

Scientific Research Applications

Molecular Structure and Interactions

Studies on related compounds, such as 2-[4-Benzyl-5-(2-furyl)-4H-1,2,4-triazol-3-ylsulfanyl]acetamide, have focused on their molecular structure and interactions. The crystal structure of this compound reveals significant intermolecular hydrogen bonding, leading to the formation of a two-dimensional framework. This understanding of molecular geometry and bonding interactions is crucial for applications in material science and molecular engineering (Zareef, Iqbal, Arfan, & Parvez, 2008).

Biological Activities

Research on novel triazole compounds containing the thioamide group has shown that these molecules possess significant antifungal and plant growth-regulating activities. The synthesis and structure of these compounds, including their biological testing, highlight their potential in agricultural chemistry and pharmacology (Liu et al., 2005).

Antimicrobial and Anticancer Properties

Compounds in the same family have been synthesized and evaluated for their in vitro antibacterial and antifungal activities. For example, ethyl 5-(2-furyl)-4-ethyl-1,2,4-triazole-3-mercaptoacetate and its derivatives have shown specific antibacterial activity against a range of bacteria, underscoring their potential in developing new antimicrobial agents. Additionally, the in vitro antimycobacterial activity against Mycobacterium tuberculosis indicates their potential use in treating tuberculosis (Ulusoy, Gürsoy, & Ötük, 2001).

Moreover, derivatives bearing the hydrazone moiety have shown cytotoxicity against various cancer cell lines, including melanoma, breast, and pancreatic cancer, suggesting their application in cancer research and potential therapeutic uses (Šermukšnytė et al., 2022).

Enzyme Inhibition

New synthetic derivatives have been explored for their enzyme inhibition properties, particularly against acetylcholinesterase and butyrylcholinesterase. These studies contribute to our understanding of how such compounds can be used in designing enzyme inhibitors, which are critical in developing treatments for diseases like Alzheimer's (Riaz et al., 2020).

Chemical Synthesis and Modification

The chemical synthesis and structural elucidation of related compounds, such as N-(4-aryl amine)-2-{[4-phenyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide derivatives, demonstrate the versatility of these molecules in chemical synthesis. Their antimicrobial screening further illustrates the potential for developing novel therapeutic agents (MahyavanshiJyotindra, ParmarKokila, & MahatoAnil, 2011).